Cas no 1935364-66-1 (2-amino-4-methyl-5-(methylcarbamoyl)thiophene-3-carboxylic acid)

• Product Name: 2-amino-4-methyl-5-(methylcarbamoyl)thiophene-3-carboxylic acid
• CAS No: 1935364-66-1
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• CID: 5221321
• PubChem ID: 130715275
• Update Time: 2025-05-24

2-amino-4-methyl-5-(methylcarbamoyl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 2-amino-4-methyl-5-[(methylamino)carbonyl]-
• 2-amino-4-methyl-5-(methylcarbamoyl)thiophene-3-carboxylic acid

• Inchi： 1S/C8H10N2O3S/c1-3-4(8(12)13)6(9)14-5(3)7(11)10-2/h9H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key： PKFRSRPWZHRRGY-UHFFFAOYSA-N
• SMILES： C1(N)SC(C(NC)=O)=C(C)C=1C(O)=O

Additional information on 2-amino-4-methyl-5-(methylcarbamoyl)thiophene-3-carboxylic acid

2-Amino-4-Methyl-5-(Methylcarbamoyl)Thiophene-3-Carboxylic Acid: Recent Advances in Research and Applications

The compound with CAS No. 1935364-66-1, known as 2-amino-4-methyl-5-(methylcarbamoyl)thiophene-3-carboxylic acid, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications. This compound belongs to the class of heterocyclic compounds, specifically thiophenes, which are widely studied for their versatility in organic synthesis and their role in various biological systems.

Recent studies have highlighted the biological activity of 2-amino-4-methyl-5-(methylcarbamoyl)thiophene-3-carboxylic acid, particularly its potential as a drug candidate. Researchers have explored its ability to interact with key biological targets, such as enzymes and receptors, making it a promising molecule in the field of pharmacology. The presence of the thiophene ring, along with the amino and carboxylic acid groups, contributes to its bioavailability and selectivity, which are critical factors in drug design.

In terms of synthesis, the compound can be prepared through a variety of methods, including multi-component reactions and stepwise synthesis. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances the efficiency of production but also aligns with the growing trend toward sustainable chemistry practices.

The structural features of 2-amino-4-methyl-5-(methylcarbamoyl)thiophene-3-carboxylic acid play a crucial role in its functionality. The thiophene ring provides aromatic stability, while the amino group introduces basicity and hydrogen bonding capabilities. The methylcarbamoyl group adds further complexity to the molecule, potentially influencing its solubility and reactivity. These characteristics make it a valuable building block in organic chemistry.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling of this compound. By employing techniques such as molecular docking and quantum mechanics calculations, scientists have gained insights into its interaction patterns with biological molecules. These studies have paved the way for the development of more effective drugs targeting specific diseases, including cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 2-amino-4-methyl-5-(methylcarbamoyl)thiophene-3-carboxylic acid has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and sensor technology. Researchers have explored its potential as a ligand in metalloporphyrin systems, which are widely used in industrial catalysis due to their high efficiency and selectivity.

The environmental impact of synthesizing this compound has also been a topic of interest. Scientists have investigated greener synthesis routes that minimize waste and reduce energy consumption. For instance, the use of eco-friendly solvents and catalysts has been proposed as an alternative to traditional methods. These efforts align with global initiatives aimed at promoting sustainable chemical practices.

In conclusion, 2-amino-4-methyl-5-(methylcarbamoyl)thiophene-3-carboxylic acid (CAS No. 1935364-66-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and computational techniques, positions it as a valuable tool in both academic research and industrial applications. As research continues to unfold, this compound is expected to contribute significantly to the development of new drugs, materials, and technologies.